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Compound of Interest

Compound Name: Anavex 1-41

Cat. No.: B13992962 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe and compliant disposal of Anavex 1-41, a sigma-1 receptor agonist

under investigation for neurological disorders.

Given that a specific Safety Data Sheet (SDS) for the investigational compound Anavex 1-41
is not publicly available, a conservative approach to its disposal is crucial. Standard laboratory

operating procedures dictate treating such compounds as potentially hazardous waste. This

protocol is based on general guidelines from regulatory bodies such as the Environmental

Protection Agency (EPA) and the National Institutes of Health (NIH) for the disposal of research

chemicals and pharmaceuticals.[1][2][3][4][5]

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle Anavex 1-41 with

appropriate personal protective equipment (PPE). This includes, but is not limited to, a

laboratory coat, chemical-resistant gloves (such as nitrile), and safety glasses or goggles. All

handling of the solid compound or its solutions should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Anavex 1-41: Key Data
To facilitate proper waste characterization, the following table summarizes the known

quantitative and qualitative data for Anavex 1-41.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13992962?utm_src=pdf-interest
https://www.benchchem.com/product/b13992962?utm_src=pdf-body
https://www.benchchem.com/product/b13992962?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/lesdid.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b13992962?utm_src=pdf-body
https://www.benchchem.com/product/b13992962?utm_src=pdf-body
https://www.benchchem.com/product/b13992962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13992962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
tetrahydro-N,N-dimethyl-5,5-diphenyl-3-

furanmethanamine

Molecular Formula C19H23NO

Chemical Class
Amine, Biphenyl Compound, Dimethylamine,

Small Molecule

Mechanism of Action
Sigma-1 Receptor Agonist, Muscarinic Receptor

Modulator

CAS Registry Number 99761-13-4

Step-by-Step Disposal Procedures
The cornerstone of proper chemical waste management is the segregation of waste streams to

prevent accidental reactions and ensure compliant disposal.[2][6] Under no circumstances

should Anavex 1-41 or its contaminated materials be disposed of down the drain or in regular

solid waste.[4][7][8][9]

Solid Waste Disposal
Unused or Expired Compound: Collect any solid Anavex 1-41 powder in its original

container if possible. If not, use a clearly labeled, sealable, and chemically compatible

container. The label must include the words "Hazardous Waste," the full chemical name

"Anavex 1-41," and the approximate quantity.

Contaminated Labware: Disposable items such as weigh boats, pipette tips, and

contaminated gloves should be collected in a designated, lined hazardous waste container.

This container must also be clearly labeled as "Hazardous Waste" with a description of its

contents (e.g., "Solid waste contaminated with Anavex 1-41").

Liquid Waste Disposal
Solutions: All solutions containing Anavex 1-41 must be collected in a dedicated, leak-proof,

and chemically compatible liquid waste container. The container should be appropriate for
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the type of solvent used (e.g., a specific container for halogenated versus non-halogenated

solvents).

Labeling: The liquid waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Anavex 1-41," the solvent(s) used, and an estimated concentration of the

active compound.

Segregation: Do not mix aqueous solutions with organic solvent waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste Disposal
Contaminated Sharps: Any needles, syringes, or other sharp objects contaminated with

Anavex 1-41 must be disposed of immediately into a designated, puncture-resistant sharps

container for hazardous chemical waste.

Decontamination
Glassware: Reusable glassware should be decontaminated. A common procedure involves

rinsing with a suitable solvent that can dissolve Anavex 1-41, followed by a thorough wash

with an appropriate laboratory detergent and water. The initial solvent rinse must be collected

as hazardous liquid waste.

Work Surfaces: Decontaminate any work surfaces that may have come into contact with

Anavex 1-41 using a suitable solvent and absorbent materials. The used absorbent

materials must be disposed of as solid hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Anavex 1-41.
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Anavex 1-41 Disposal Decision Workflow

Final Disposal
Once the waste containers are appropriately filled and sealed, they should be stored in a

designated satellite accumulation area within the laboratory. Contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor to arrange for the collection and final disposal of the waste.[6] Ensure that all

required documentation, such as hazardous waste manifests, is completed accurately.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of

Anavex 1-41, protecting both laboratory personnel and the environment, thereby fostering a

culture of safety and responsibility in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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